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Introduction

Methyl 2-oxocyclopentanecarboxylate is a highly versatile bifunctional molecule that serves

as a fundamental building block in the synthesis of a diverse array of complex natural products.

[1] Its structure, featuring a reactive ketone and an ester group on a five-membered ring, allows

for a wide range of chemical transformations. This β-keto ester can exist in tautomeric

equilibrium with its enol form, providing multiple reaction pathways.[1] Its utility is most

prominent in the synthesis of prostaglandins, jasmonates, and as a key intermediate in ring-

forming reactions like the Robinson annulation for constructing steroid and terpenoid

frameworks.[1][2][3] This document provides a detailed overview of its applications,

experimental protocols, and key reaction data for researchers in organic synthesis and drug

development.

Key Synthetic Applications

The strategic placement of functional groups in methyl 2-oxocyclopentanecarboxylate
makes it an ideal starting material for various synthetic strategies. The acidic α-proton can be

readily removed to form an enolate, which can then act as a nucleophile in alkylation and

condensation reactions. The ketone and ester carbonyls are themselves electrophilic centers

amenable to nucleophilic attack.[1]
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Key Transformations

Natural Product Classes

Methyl 2-oxocyclopentanecarboxylate

Alkylation
 R-X, Base

Michael Addition
 α,β-Unsaturated

 Ketone/Ester

Robinson Annulation MVK, Base

Asymmetric Reduction

 Chiral Catalyst, H₂

Prostaglandins

Jasmonates

Steroids & Terpenoids

Chiral Intermediates
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Chloroplast

Peroxisome

Cytoplasm

α-Linolenic Acid

13(S)-HPOT

LOX

12-oxo-PDA

AOS/AOC

Jasmonic Acid (JA)

Reduction &
β-Oxidation

Methyl Jasmonate (MeJA)

JMT

 

Start: Methyl
2-oxocyclopentanecarboxylate

Step 1: Enolate Formation
(e.g., NaH, LDA)

Step 2: Alkylation
(Addition of Side Chain 1)

Step 3: Purification 1
(Chromatography/Distillation)

Step 4: Second Functionalization
(e.g., Michael Addition or

Robinson Annulation for Side Chain 2)

Step 5: Purification 2
(Chromatography/Crystallization)

Step 6: Stereochemical Control
(e.g., Asymmetric Reduction of Ketone)

Step 7: Final Modifications
(Deprotection/Ester Hydrolysis)

Target Natural Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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